Cas no 99373-26-9 (2,4,6-Octatriene, 2-methyl-, (Z,Z)-)

• Product Name: 2,4,6-Octatriene, 2-methyl-, (Z,Z)-
• CAS No: 99373-26-9
• MF: C₉H₁₄
• MW: 122.207462787628
• CID: 734358
• PubChem ID: 53643885
• Update Time: 2024-03-02

2,4,6-Octatriene, 2-methyl-, (Z,Z)- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Octatriene, 2-methyl-, (Z,Z)-
• 2-methylocta-2,4,6-triene

• Inchi： 1S/C9H14/c1-4-5-6-7-8-9(2)3/h4-8H,1-3H3/b5-4-,7-6-
• InChI Key： AHXXJOUHGBPWGW-RZSVFLSASA-N
• SMILES： C/C(/C)=C\C=C/C=C\C

Computed Properties

• Exact Mass: 122.109550447g/mol
• Monoisotopic Mass: 122.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.774±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 164.8±7.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons